2-Ethylazo-2-propyl hydroperoxide

• CAS RN: 149127-57-1
• Molecular Formula: C5H12N2O2
• Molecular Weight: 132.16 g/mol
• IUPAC Name: ethyl(2-hydroperoxypropan-2-yl)diazene
• InChI: InChI=1S/C5H12N2O2/c1-4-6-7-5(2,3)9-8/h8H,4H2,1-3H3
• InChI Key: IADURKFENWLRBJ-UHFFFAOYSA-N
• SMILES: CCN=NC(C)(C)OO
• synonyms: 2-ETHYLAZO-2-PROPYLHYDROPEROXIDE

Description

2-Ethylazo-2-propyl hydroperoxide, also known as AIBN, is a chemical compound that is widely used in organic chemistry as a radical initiator. It is an organic peroxide that is commonly used in the synthesis of polymers, such as polyacrylonitrile and polystyrene. This compound is also used in the production of plastics, adhesives, and coatings.

Mechanism Of Action

The mechanism of action of 2-Ethylazo-2-propyl hydroperoxide involves the formation of free radicals, which are highly reactive species that can initiate chemical reactions. 2-Ethylazo-2-propyl hydroperoxide decomposes into two free radicals upon heating, which can then react with other molecules to form new compounds.

Biochemical And Physiological Effects

There is limited information available on the biochemical and physiological effects of 2-Ethylazo-2-propyl hydroperoxide. However, studies have shown that exposure to 2-Ethylazo-2-propyl hydroperoxide can cause skin irritation and respiratory problems. It is important to handle this compound with care and to follow proper safety protocols.

Advantages And Limitations For Lab Experiments

2-Ethylazo-2-propyl hydroperoxide has several advantages for use in lab experiments. It is a stable and easy-to-handle compound that can be stored for long periods of time. 2-Ethylazo-2-propyl hydroperoxide is also a highly efficient radical initiator that can initiate reactions at low temperatures. However, the use of 2-Ethylazo-2-propyl hydroperoxide can also have limitations, such as its potential for toxicity and its sensitivity to heat and light.

Future Directions

There are several future directions for the use of 2-Ethylazo-2-propyl hydroperoxide in scientific research. One area of interest is in the development of new polymers and materials for use in various applications, such as in the production of biodegradable plastics and coatings. Another area of interest is in the use of 2-Ethylazo-2-propyl hydroperoxide as a radical initiator for the synthesis of new pharmaceuticals and agrochemicals.
In conclusion, 2-Ethylazo-2-propyl hydroperoxide is a widely used compound in organic chemistry as a radical initiator. It has several advantages for use in lab experiments, but also has limitations due to its potential for toxicity and sensitivity to heat and light. There are several future directions for the use of 2-Ethylazo-2-propyl hydroperoxide in scientific research, such as in the development of new polymers and materials, as well as in the synthesis of new pharmaceuticals and agrochemicals.

Synthesis Methods

The synthesis of 2-Ethylazo-2-propyl hydroperoxide involves the reaction of azobisisobutyronitrile with hydrogen peroxide. This reaction produces 2-Ethylazo-2-propyl hydroperoxide as a byproduct. The synthesis of 2-Ethylazo-2-propyl hydroperoxide is typically carried out under controlled conditions, such as at low temperatures and with the use of a catalyst.

Scientific Research Applications

2-Ethylazo-2-propyl hydroperoxide is widely used in scientific research as a radical initiator. It is used in the synthesis of polymers, which are used in a variety of applications, such as in the production of plastics, adhesives, and coatings. 2-Ethylazo-2-propyl hydroperoxide is also used in the production of pharmaceuticals and agrochemicals.